N-[1-(4-ethoxy-3-fluorophenyl)ethyl]-2-ethyl-5-pyrimidinecarboxamide

• IUPAC Name: N-[1-(4-ethoxy-3-fluorophenyl)ethyl]-2-ethylpyrimidine-5-carboxamide
• InChI: InChI=1S/C17H20FN3O2/c1-4-16-19-9-13(10-20-16)17(22)21-11(3)12-6-7-15(23-5-2)14(18)8-12/h6-11H,4-5H2,1-3H3,(H,21,22)
• InChI Key: VOYDQJZKAFZOCJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)NC(C)C2=CC(=C(C=C2)OCC)F
• Molecular Formula: C17H20FN3O2
• Molecular Weight: 317.36 g/mol

Description

N-[1-(4-ethoxy-3-fluorophenyl)ethyl]-2-ethyl-5-pyrimidinecarboxamide is a synthetic compound that belongs to the class of pyrimidine derivatives. It is commonly referred to as EFPI-001 or EFPI. This compound has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

EFPI-001 exerts its therapeutic effects by inhibiting the activity of the enzyme phosphodiesterase 4 (PDE4). PDE4 is involved in the breakdown of cyclic adenosine monophosphate (cAMP), which is an important signaling molecule in the body. By inhibiting PDE4, EFPI-001 increases the levels of cAMP, which leads to a reduction in inflammation and other physiological effects.
Biochemical and Physiological Effects:
EFPI-001 has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, EFPI-001 has been shown to have antioxidant properties, which can help protect cells from damage caused by oxidative stress. EFPI-001 has also been found to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of EFPI-001 is its ability to target specific enzymes and signaling pathways. This makes it a valuable tool for studying the biochemical and physiological effects of PDE4 inhibition. However, EFPI-001 is a synthetic compound and may not accurately reflect the effects of natural compounds in the body. In addition, further research is needed to determine the optimal dosage and administration of EFPI-001 in lab experiments.

Future Directions

There are several potential future directions for research on EFPI-001. One area of interest is the development of EFPI-001 analogs that have improved pharmacological properties. Another area of interest is the investigation of the effects of EFPI-001 on other signaling pathways and enzymes. Finally, further research is needed to determine the potential therapeutic applications of EFPI-001 in humans.

Synthesis Methods

The synthesis of EFPI-001 involves a multi-step process that includes the reaction of 3-fluoro-4-hydroxybenzaldehyde with ethyl 2-bromoacetate to form the corresponding ester. The ester is then reacted with 2-aminopyrimidine to produce the desired compound.

Scientific Research Applications

EFPI-001 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-cancer properties. In addition, EFPI-001 has been found to be effective in treating various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.